Carbocyclic puromycin
Carbocyclic puromycin
Brand Name:
Vulcanchem
CAS No.:
104264-92-8
VCID:
VC20742844
InChI:
InChI=1S/C23H31N7O4/c1-29(2)21-19-22(26-11-25-21)30(12-27-19)17-9-14(10-31)18(20(17)32)28-23(33)16(24)8-13-4-6-15(34-3)7-5-13/h4-7,11-12,14,16-18,20,31-32H,8-10,24H2,1-3H3,(H,28,33)/t14-,16?,17-,18-,20+/m0/s1
SMILES:
CN(C)C1=NC=NC2=C1N=CN2C3CC(C(C3O)NC(=O)C(CC4=CC=C(C=C4)OC)N)CO
Molecular Formula:
C23H31N7O4
Molecular Weight:
469.5 g/mol
Carbocyclic puromycin
CAS No.: 104264-92-8
Cat. No.: VC20742844
Molecular Formula: C23H31N7O4
Molecular Weight: 469.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 104264-92-8 |
|---|---|
| Molecular Formula | C23H31N7O4 |
| Molecular Weight | 469.5 g/mol |
| IUPAC Name | 2-amino-N-[(1S,2S,3S,5R)-3-[6-(dimethylamino)purin-9-yl]-2-hydroxy-5-(hydroxymethyl)cyclopentyl]-3-(4-methoxyphenyl)propanamide |
| Standard InChI | InChI=1S/C23H31N7O4/c1-29(2)21-19-22(26-11-25-21)30(12-27-19)17-9-14(10-31)18(20(17)32)28-23(33)16(24)8-13-4-6-15(34-3)7-5-13/h4-7,11-12,14,16-18,20,31-32H,8-10,24H2,1-3H3,(H,28,33)/t14-,16?,17-,18-,20+/m0/s1 |
| Standard InChI Key | KABZPFHZISKOAR-UTLZNAOTSA-N |
| Isomeric SMILES | CN(C)C1=NC=NC2=C1N=CN2[C@H]3C[C@H]([C@@H]([C@@H]3O)NC(=O)C(CC4=CC=C(C=C4)OC)N)CO |
| SMILES | CN(C)C1=NC=NC2=C1N=CN2C3CC(C(C3O)NC(=O)C(CC4=CC=C(C=C4)OC)N)CO |
| Canonical SMILES | CN(C)C1=NC=NC2=C1N=CN2C3CC(C(C3O)NC(=O)C(CC4=CC=C(C=C4)OC)N)CO |
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